3-(tert-butyl)-1,7-diisopentyl-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3-tert-butyl-9-methyl-1,7-bis(3-methylbutyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C22H36N6O2/c1-14(2)9-11-26-19(29)17-18(25(8)21(26)30)23-20-27(17)13-16(22(5,6)7)24-28(20)12-10-15(3)4/h14-15H,9-13H2,1-8H3
• InChI Key: ARWCTYIWDNPHSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(N=C3N2CC(=NN3CCC(C)C)C(C)(C)C)N(C1=O)C
• Molecular Formula: C22H36N6O2
• Molecular Weight: 416.6 g/mol

Description

3-(tert-butyl)-1,7-diisopentyl-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C22H36N6O2 and its molecular weight is 416.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

One study details the hetero Diels-Alder synthesis of (Z)-Zeatin and (Z)-Isozeatin, showcasing a methodology that could be relevant for synthesizing compounds with similar structures to 3-(tert-butyl)-1,7-diisopentyl-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione (Tolman, Hanuš, & Sedmera, 1999). This demonstrates the versatility of heterocyclic frameworks in accessing biologically active compounds.

Research on novel tris-o-semiquinonato cobalt complexes modified by cyclic substituents reveals insights into the structural and electronic configurations of heterocyclic compounds, potentially guiding the design of materials with specific magnetic and electronic properties (Bubnov et al., 2012).

Potential Applications in Biologically Active Compounds

A study on new 8-aminoalkyl derivatives of purine-2,6-dione highlights the exploration of heterocyclic compounds as ligands for various serotonin receptors, indicating potential applications in developing therapeutics for neuropsychiatric disorders (Chłoń-Rzepa et al., 2013).

Furthermore, the synthesis of imidazo[4,5-e]-thiazolo[2,3-c][1,2,4]triazine derivatives through a cascade synthesis approach shows the potential of such compounds in medicinal chemistry, possibly leading to new drug discoveries (Kravchenko et al., 2014).